Cas no 1315028-11-5 ((2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride)

• Product Name: (2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride
• CAS No: 1315028-11-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD18711389
• CID: 5070875
• PubChem ID: 55251770
• Update Time: 2026-03-01

(2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(tetrahydro-2H-pyran-4-yl)acetic acid hydrochloride
• L-4'-Tetrahydropyranylglycine HCl
• (S)-Amino(oxan-4-yl)acetic acid HCl
• L-4'-Tetrahydropyranylglycine hydrochloride
• (2S)-2-amino-2-(oxan-4-yl)acetic acid;hydrochloride
• (S)-2-(Tetrahydro-pyran-4-yl)-glycine hydrochloride
• 2H-Pyran-4-acetic acid, alpha-aminotetrahydro-, hydrochloride (1:1), (alphaS)-
• (2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride
• AKOS006282263
• BS-42732
• (S)-2-Amino-2-(tetrahydro-2H-pyran-4-yl)aceticacidhydrochloride
• 1315028-11-5
• (2S)-2-amino-2-(oxan-4-yl)acetic acid hydrochloride

• MDL： MFCD18711389
• Inchi： 1S/C7H13NO3.ClH/c8-6(7(9)10)5-1-3-11-4-2-5;/h5-6H,1-4,8H2,(H,9,10);1H/t6-;/m0./s1
• InChI Key： KHYXIPVLUOQKMK-RGMNGODLSA-N
• SMILES： Cl.O1CCC([C@@H](C(=O)O)N)CC1

Computed Properties

• Exact Mass: 195.0662210 g/mol
• Monoisotopic Mass: 195.0662210 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• Molecular Weight: 195.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride

Introduction to (2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride (CAS No. 1315028-11-5)

(2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride, with the CAS number 1315028-11-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecule features a tetrahydropyran ring, which is a common motif in biologically active molecules, and an amino acid derivative structure, making it a promising candidate for various therapeutic applications.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This attribute is particularly crucial in the development of oral medications, where bioavailability and shelf-life are critical factors. The stereochemistry of the (2S) configuration indicates a specific three-dimensional arrangement of atoms, which can significantly influence the compound's biological activity and interactions with biological targets.

Recent research has highlighted the importance of chiral compounds in drug development. The (2S) configuration of (2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride suggests that it may exhibit high enantiomeric purity, which is often essential for achieving desired pharmacological effects while minimizing adverse reactions. This purity is particularly important in the context of modern drug design, where specificity and selectivity are paramount.

One of the most exciting areas of research involving this compound is its potential role in enzyme inhibition. The tetrahydropyran ring and the amino acid derivative moiety provide a framework that can interact with various enzymes, potentially modulating their activity. For instance, studies have shown that similar structures can inhibit enzymes involved in metabolic pathways, leading to therapeutic benefits in conditions such as diabetes and obesity. The hydrochloride salt form may enhance these interactions by improving the compound's solubility and reactivity.

Another area of interest is the compound's potential as a building block for more complex molecules. In drug discovery, simple compounds like (2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride are often used as scaffolds to create new drugs with enhanced efficacy and reduced side effects. By modifying various parts of the molecule, researchers can explore different pharmacological profiles and optimize the compound for specific therapeutic targets.

The synthesis of this compound has also been a subject of interest in synthetic chemistry. The development of efficient synthetic routes allows for large-scale production, which is essential for both research and commercial purposes. Modern synthetic methods often focus on improving yield, reducing waste, and enhancing scalability. These advancements not only make the production process more environmentally friendly but also more cost-effective.

In conclusion, (2S)-2-amino-2-tetrahydropyran-4-yl-acetic acid;hydrochloride (CAS No. 1315028-11-5) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its enhanced solubility and stability as a hydrochloride salt, make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in the field of medicinal chemistry.